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For researchers, scientists, and drug development professionals, the accurate measurement of
soluble neprilysin (SNEP) is crucial for advancing research in cardiovascular diseases,
oncology, and neurodegenerative disorders. This guide provides an objective comparison of
commercially available SNEP assays, focusing on their reproducibility and accuracy, supported
by experimental data and detailed methodologies.

Neprilysin (NEP), also known as neutral endopeptidase or CD10, is a zinc-containing
metalloproteinase involved in the degradation of several physiologically important peptides.[1]
[2] Its role in various pathological conditions has made it a significant biomarker and a
therapeutic target.[1][3] Consequently, a variety of immunoassays and activity assays have
been developed to quantify SNEP in biological samples. However, the reliability and
consistency among these assays have been a point of concern.[4]

A study published in Clinical Biochemistry highlighted significant discrepancies and poor
correlation between different commercial research-use-only (RUO) immunoassays for
neprilysin. This underscores the importance of selecting a well-validated and reliable assay for
robust and reproducible scientific findings.

Performance Comparison of sSNEP Immunoassays

A key study evaluated sNEP concentrations in 532 samples across three cohorts using
commercial ELISA kits from six different vendors. The findings revealed that the Perkin Elmer
AlphaLISA and Biotechne ELLA assays provided the most reliable measures of SNEP
concentrations, showing good agreement with each other (r = 0.89) and correlating well with
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neprilysin activity (r = 0.87 and r = 0.77, respectively). The AlphaLISA assay, in particular,
demonstrated acceptable performance in terms of spike and recovery, dilutional linearity, and
inter- and intra-assay coefficients of variation (CVs). In contrast, some other commercial
ELISAs showed poor inter-laboratory correlation.
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Assay Type

Manufacturer/
Kit

Principle

Key

Performance .
o Citation

Characteristic

S

Immunoassay

Perkin Elmer
AlphaLISA

Bead-based

immunoassay

Good correlation
with neprilysin
activity (r=0.87).
Acceptable spike
and recovery,
dilutional
linearity, and
inter-/intra-assay
CVs.

Immunoassay

Biotechne ELLA

Microfluidic

immunoassay

Good agreement
with AlphaLISA
(r=0.89) and
correlation with
neprilysin activity
(r=0.77).

Immunoassay

Aviscera
Bioscience sNEP
ELISA
(SK00724-01)

Sandwich ELISA

Showed
significant inter-
laboratory
correlation in one

study.

Immunoassay

R&D Systems

Sandwich ELISA

Correlated with
the Aviscera
Bioscience
ELISA but not
with neprilysin

activity.

Immunoassay

Abcam Human
Neprilysin ELISA
Kit (ab234563)

Sandwich ELISA

Sensitivity of
97.2 pg/mL.
Designed for

urine and cell
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culture

supernatant.

Performance Comparison of Neprilysin Activity

Assays

Neprilysin activity assays offer a functional measure of the enzyme. These assays typically
utilize a synthetic peptide substrate that, when cleaved by active NEP, generates a quantifiable

fluorometric or colorimetric signal.

Manufacturer/ L. Detection L
. Principle L. Sample Types Citation
Kit Limit
Sigma-Aldrich _ Tissue
o Fluorometric
Neprilysin 20 pU/mg of homogenates,
o ] (cleavage of Abz- o
Activity Assay Kit ] NEP activity cell culture,
based peptide) -
(MAK350) purified enzyme
Abcam ) Purified enzyme,
o Fluorometric ]
Neprilysin Assay 20 pU/mg of tissues, adherent
) ] (cleavage of Abz- o _
Kit (Fluorometric) NEP activity and suspension

based peptide)

(ab241003) cells

AnaSpec

SensoLyte® 520  Fluorometric 0.78 ng/mL of Not specified in

Neprilysin (FRET substrate)  active neprilysin detail

Activity Assay Kit

Assay Genie ] Tissue

o Fluorometric
Neprilysin 20 pU/mg of homogenates,
o (cleavage of Abz- o

Activity Kit ] NEP activity cell culture,
based peptide) -~

(BNOO723) purified enzyme

Experimental Protocols and Methodologies
General Workflow for sNEP Immunoassays (ELISA)
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The following diagram illustrates a typical workflow for a sandwich ELISA, a common format for
SNEP immunoassays.

Click to download full resolution via product page

Caption: General workflow for a sandwich ELISA.

General Workflow for Neprilysin Fluorometric Activity
Assay

The diagram below outlines the typical steps involved in a fluorometric neprilysin activity assay.
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Caption: General workflow for a fluorometric neprilysin activity assay.

Signaling Pathway Involving Neprilysin

Neprilysin plays a key role in regulating several signaling pathways by degrading specific
peptides. A prominent example is its involvement in the natriuretic peptide system and the
renin-angiotensin system, which are critical for maintaining cardiovascular homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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